Cas no 414873-13-5 (Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate)

• Product Name: Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate
• CAS No: 414873-13-5
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• MDL: MFCD00810490
• CID: 5232043
• Update Time: 2025-06-26

Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate

• MDL： MFCD00810490
• Inchi： 1S/C15H20N2O4/c1-2-21-15(18)13-6-8-16(9-7-13)11-12-4-3-5-14(10-12)17(19)20/h3-5,10,13H,2,6-9,11H2,1H3
• InChI Key： UGBJPCXWAAKYKZ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC([N+]([O-])=O)=C2)CCC(C(OCC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate

Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate: A Comprehensive Overview

Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate, with the CAS number 414873-13-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a nitrobenzyl group and an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and chemical synthesis.

Recent studies have highlighted the importance of ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of various bioactive agents, including antiviral and anticancer drugs. The presence of the nitro group on the benzene ring introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the molecule in various chemical reactions.

The synthesis of Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate typically involves multi-step processes, including nucleophilic substitution and esterification reactions. The piperidine ring serves as a rigid scaffold, providing stability to the molecule while allowing for further functionalization. The ethyl ester group enhances solubility, making it easier to handle in various chemical transformations.

In terms of pharmacological applications, this compound has shown promise in preclinical studies. Its ability to modulate key biological pathways makes it a potential candidate for drug development. For instance, studies have demonstrated its activity against certain viral enzymes, suggesting its potential use in antiviral therapies. Additionally, its interaction with cellular receptors has been investigated, providing insights into its mechanism of action.

The structural versatility of Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate allows for further modifications to enhance its bioactivity and pharmacokinetic properties. Researchers have explored substituent effects on the benzene ring and piperidine ring to optimize its therapeutic potential. These modifications can lead to derivatives with improved potency, selectivity, and bioavailability.

From an analytical standpoint, the characterization of this compound has been achieved through various spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity, ensuring its reliability for further studies. The integration of computational chemistry tools has also facilitated the prediction of its physicochemical properties and interactions with biological systems.

In conclusion, Ethyl 1-(3-nitrobenzyl)piperidine-4-carboxylate (CAS No. 414873-13-5) stands out as a valuable compound in contemporary chemical research. Its unique structure, combined with recent advancements in synthetic and pharmacological studies, positions it as a promising candidate for future drug development efforts. Continued research into its properties and applications will undoubtedly contribute to the advancement of medicinal chemistry.